molecular formula C7H2Cl5F B8590633 1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene

1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene

Cat. No. B8590633
M. Wt: 282.3 g/mol
InChI Key: WZWNFRQEMDEWEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene is a useful research compound. Its molecular formula is C7H2Cl5F and its molecular weight is 282.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H2Cl5F

Molecular Weight

282.3 g/mol

IUPAC Name

1,5-dichloro-2-fluoro-4-(trichloromethyl)benzene

InChI

InChI=1S/C7H2Cl5F/c8-4-2-5(9)6(13)1-3(4)7(10,11)12/h1-2H

InChI Key

WZWNFRQEMDEWEO-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1F)Cl)Cl)C(Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 200 ml four-necked flask equipped with a stirrer, a reflux condenser, a thermometer and a dropping funnel, 97 ml (1 mol) of carbon tetrachloride and 26.7 g (0.2 mol) of aluminum chloride were charged, and 16.5 g (0.1 mol) of 1,3-dichloro-4-fluorobenzene was dropwised added thereto under reflux. Thereafter, the mixture was reacted for 20 minutes. Post treatment was conducted in the same manner as in Example 4 to obtain 17.7 g (yield: 62.6%) of 2.4-dichloro-5-fluorobenzotrichloride.
Quantity
97 mL
Type
reactant
Reaction Step One
Quantity
26.7 g
Type
reactant
Reaction Step One
Quantity
16.5 g
Type
reactant
Reaction Step Two

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